Cas no 1159814-58-0 (2-bromo-5-(4-piperidyl)pyridine)

• Product Name: 2-bromo-5-(4-piperidyl)pyridine
• CAS No: 1159814-58-0
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD12033501
• CID: 4769635
• PubChem ID: 45788790
• Update Time: 2026-02-26

2-bromo-5-(4-piperidyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(piperidin-4-yl)pyridine
• 2-bromo-5-piperidin-4-ylpyridine
• 2-bromo-5-(4-piperidyl)pyridine
• AKOS015944027
• MFCD12033501
• BS-52636
• CS-0162502
• D81098
• EN300-1915177
• 1159814-58-0

• MDL： MFCD12033501
• Inchi： 1S/C10H13BrN2/c11-10-2-1-9(7-13-10)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2
• InChI Key： HDAXXOGIBXYALT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1CCNCC1

Computed Properties

• Exact Mass: 240.026
• Monoisotopic Mass: 240.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9

Additional information on 2-bromo-5-(4-piperidyl)pyridine

Introduction to 2-bromo-5-(4-piperidyl)pyridine (CAS No. 1159814-58-0) and Its Emerging Applications in Chemical Biology

2-bromo-5-(4-piperidyl)pyridine, identified by its CAS number 1159814-58-0, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological applications. This compound belongs to the class of brominated pyridines, which are widely recognized for their role as key intermediates in the synthesis of various bioactive molecules. The presence of both bromine and piperidine substituents in its structure imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery and molecular research.

The bromine atom at the 2-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry. This feature allows for further functionalization, enabling the construction of more complex derivatives with tailored biological activities. On the other hand, the 4-piperidyl group introduces a nitrogen-rich moiety that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This dual functionality makes 2-bromo-5-(4-piperidyl)pyridine a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for their therapeutic potential. Pyridines are ubiquitous motifs in many approved drugs, owing to their ability to modulate various biological pathways. Among these, compounds containing both bromine and piperidine substituents have shown promise in treating a range of diseases, including neurological disorders, cancer, and infectious diseases. The structural features of 2-bromo-5-(4-piperidyl)pyridine make it an attractive building block for designing molecules that can interact with specific protein targets.

One of the most compelling aspects of 2-bromo-5-(4-piperidyl)pyridine is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By incorporating this compound into drug-like molecules, researchers can develop inhibitors that selectively target aberrant kinases, thereby restoring normal cellular function. Several studies have demonstrated the efficacy of brominated pyridine derivatives in inhibiting kinases, highlighting the potential of 2-bromo-5-(4-piperidyl)pyridine as a lead compound.

Another area where 2-bromo-5-(4-piperidyl)pyridine has shown promise is in the development of antiviral agents. The ability of viruses to hijack host cellular machinery makes them particularly challenging to treat. However, small molecules that can disrupt viral replication or entry into host cells offer a viable therapeutic approach. The structural features of this compound allow it to interact with viral proteins or enzymes, potentially inhibiting viral replication cycles. Recent studies have explored its derivatives as candidates for treating RNA viruses, demonstrating their ability to block viral propagation in vitro.

The synthetic accessibility of 2-bromo-5-(4-piperidyl)pyridine also contributes to its appeal in drug discovery programs. The compound can be readily synthesized through well-established organic reactions, such as nucleophilic aromatic substitution and condensation reactions. This ease of preparation allows researchers to rapidly explore its derivatives and optimize their properties for specific applications. Additionally, advances in computational chemistry have enabled virtual screening methods to identify promising analogs based on the scaffold provided by 2-bromo-5-(4-piperidyl)pyridine, further accelerating the drug discovery process.

From a chemical biology perspective, 2-bromo-5-(4-piperidyl)pyridine serves as an excellent tool for studying protein-protein interactions and enzyme mechanisms. Its ability to act as a scaffold for designing probes allows researchers to investigate biological processes at a molecular level. For instance, fluorescently labeled derivatives can be used to visualize protein targets in living cells, providing insights into their function and regulation. Such studies are crucial for understanding disease mechanisms and developing targeted therapies.

The versatility of 2-bromo-5-(4-piperidyl)pyridine extends beyond its applications in drug discovery; it also finds utility in materials science and agrochemical research. Its structural motifs are reminiscent of those found in advanced materials used in electronic devices and sensors. Researchers have explored its derivatives as components in organic light-emitting diodes (OLEDs) and other optoelectronic materials due to their electron-deficient nature and ability to form stable complexes with other molecules.

In agrochemicals, pyridine derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides. The structural features of 2-bromo-5-(4-piperidyl)pyridine make it a valuable precursor for developing new crop protection agents that are more effective and environmentally friendly. By modifying its structure, researchers can fine-tune its bioactivity against specific pests while minimizing harm to non-target organisms.

The future prospects for 2-bromo-5-(4-piperidyl)pyridine are promising, given its broad range of applications and ongoing research efforts. As our understanding of biological systems continues to grow, so too will our ability to harness this compound's potential for therapeutic purposes. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for society.